Cas no 128139-51-5 (2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid)

• Product Name: 2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
• CAS No: 128139-51-5
• MF: C₁₂H₂₁N₃O₈
• MW: 335.310443639755
• CID: 1071762
• PubChem ID: 9927688
• Update Time: 2025-04-20

2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
• 2,2'-((2-((CARBOXYMETHYL)(2-((CARBOXYMETHYL)AMINO)ETHYL)AMINO)ETHYL)AZANEDIYL)DIACETIC ACID
• 2-[2-[2-[bis(Carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethylamino]acetic acid
• SCHEMBL700291
• ({2-[BIS(CARBOXYMETHYL)AMINO]ETHYL}({2-[(CARBOXYMETHYL)AMINO]ETHYL})AMINO)ACETIC ACID
• AKOS025214114
• 2,2/'-((2-((carboxyMethyl)(2-((carboxyMethyl)aMino)ethyl)aMino)ethyl)azanediyl)diacetic acid
• MFCD23704689
• 2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diaceticacid
• 128139-51-5

• MDL： MFCD23704689
• Inchi： 1S/C12H21N3O8/c16-9(17)5-13-1-2-14(6-10(18)19)3-4-15(7-11(20)21)8-12(22)23/h13H,1-8H2,(H,16,17)(H,18,19)(H,20,21)(H,22,23)
• InChI Key： SLIOGOFAZDOJQA-UHFFFAOYSA-N
• SMILES： OC(CN(CCNCC(=O)O)CCN(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 335.13293
• Monoisotopic Mass: 335.13286464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.6
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 167.71